6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one

• IUPAC Name: 6-(1-thiophen-2-ylcyclopentanecarbonyl)-1,5,7,8-tetrahydro-1,6-naphthyridin-2-one
• InChI: InChI=1S/C18H20N2O2S/c21-16-6-5-13-12-20(10-7-14(13)19-16)17(22)18(8-1-2-9-18)15-4-3-11-23-15/h3-6,11H,1-2,7-10,12H2,(H,19,21)
• InChI Key: TYACLISEDACPQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)N3CCC4=C(C3)C=CC(=O)N4
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a thiophene ring, a cyclopentane ring, and a naphthyridinone ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and any conformational isomers.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the thiophene ring might undergo electrophilic aromatic substitution, and the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. These might include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Anticancer Activity

BIPM has been investigated for its antiproliferative effects against cancer cell lines. A Pd(II) complex derived from BIPM demonstrated excellent potency against Ehrlich ascites carcinoma (EAC) cells, with an IC50 value of approximately 10 μM. .

Drug-Likeness Properties

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Cytotoxicity in Ovarian Carcinoma Cells

In a different context, copper(II) complexes containing functionalized 2,2′:6′,2′′-terpyridines and 2,6-diacetylpyridine ligands were studied. .

These applications highlight the diverse potential of BIPM and its derivatives in cancer research, drug development, and related fields. . If you need further details or additional applications, feel free to ask!

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with a specific biological target to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests for toxicity, flammability, and environmental impact.

Future Directions

Future research could involve optimizing the synthesis of this compound, studying its properties in more detail, and exploring its potential applications. For example, it could be tested for biological activity to see if it has potential as a new drug.